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Compound of Interest

Compound Name: THP-CH3-ethyl propionate

Cat. No.: B3351408 Get Quote

For researchers and professionals in drug development, securing a reliable supply of

specialized chemical reagents is paramount. This guide provides an in-depth look at the

commercial availability of THP-CH3-ethyl propionate, a PROTAC (Proteolysis Targeting

Chimera) linker comprised of alkyl and ether groups, utilized in PROTAC synthesis.[1] While

the nomenclature "THP-CH3-ethyl propionate" appears to be specific, it is commercially

available and listed by chemical suppliers.

Commercial Availability
Several chemical suppliers list THP-CH3-ethyl propionate in their catalogs, indicating its

accessibility for research and development purposes. The following table summarizes the

available information from prominent suppliers.

Supplier Product Name CAS Number
Additional
Information

Amsbio
THP-CH3-ethyl

propionate
Not Specified

Described as a

PROTAC linker for

use in PROTAC

synthesis.[1]

BLD Pharm
ThP-CH3-ethyl

propionate
3539-40-0

Documentation such

as NMR, HPLC, and

LC-MS may be

available.[2]
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It is important to note that while the compound is available, detailed specifications such as

purity, quantity, and pricing often require direct inquiry with the suppliers.

Understanding the Chemical Identity
The name "THP-CH3-ethyl propionate" suggests a molecule containing a tetrahydropyran

(THP) group, a methyl (CH3) group, and an ethyl propionate structure. The CAS number

provided by BLD Pharm (3539-40-0) corresponds to this specific compound, distinguishing it

from other related esters and THP-protected molecules that are also commercially available,

such as:

Ethyl 3-(pyridin-2-ylamino)propanoate[3]

Ethyl 3,4,5,6-tetrahydro-2-oxo-2h-pyran-3-carboxylate[4]

Methyl 3-((tetrahydro-2H-pyran-2-yl)oxy)propanoate[5]

Ethyl 2-methyl-2-(tetrahydro-2H-pyran-4-yl)propanoate[6]

Basic Ethyl propionate[7][8][9]

Researchers should verify the chemical structure and CAS number to ensure they are

procuring the correct reagent for their specific application.

Experimental Protocols and Signaling Pathways
Due to the specialized nature of THP-CH3-ethyl propionate as a PROTAC linker, detailed

experimental protocols and its involvement in specific signaling pathways are typically found

within proprietary research and development settings or specialized scientific literature. Publicly

available, standardized protocols or pathway diagrams for this specific compound are not

readily found.

However, a generalized workflow for utilizing a PROTAC linker in the synthesis of a PROTAC

molecule can be conceptualized. This involves the chemical conjugation of the linker to a ligand

for an E3 ubiquitin ligase and a ligand for the target protein of interest.

Below is a conceptual workflow for PROTAC synthesis utilizing a linker like THP-CH3-ethyl
propionate.
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Caption: Conceptual workflow for PROTAC synthesis.

This diagram illustrates the general steps involved in synthesizing a PROTAC molecule, where

a bifunctional linker is used to connect the two key ligand components. The specific chemical

reactions and conditions would be dependent on the functional groups present on the ligands

and the linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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